1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine

• IUPAC Name: 3-[1-[(2-chloro-6-fluorophenyl)methyl]piperidin-4-yl]-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C19H26ClFN2O/c20-17-4-3-5-18(21)16(17)14-22-12-8-15(9-13-22)6-7-19(24)23-10-1-2-11-23/h3-5,15H,1-2,6-14H2
• InChI Key: KZOOSVBAONLVJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC2CCN(CC2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H26ClFN2O
• Molecular Weight: 352.9 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a piperidine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine is not fully understood, but it is believed to act on multiple neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. This compound has been shown to act as an antagonist at dopamine D2 receptors, which may contribute to its antipsychotic effects. Additionally, this compound has been shown to act as a partial agonist at serotonin 5-HT1A receptors, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase the release of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its therapeutic effects. Additionally, this compound has been shown to have antioxidant effects, which may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine in lab experiments is that it has been shown to have a high affinity for dopamine D2 receptors, which may make it a useful tool for studying the dopamine system in the brain. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine. One direction is to further investigate its mechanism of action and how it interacts with various neurotransmitter systems in the brain. Another direction is to explore its potential applications in the treatment of other mental disorders, such as anxiety and bipolar disorder. Additionally, further research could be done to explore its potential as a neuroprotective agent for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine involves a multi-step process that starts with the reaction of 2-chloro-6-fluorobenzyl chloride with 3-pyrrolidinone to form 1-(2-chloro-6-fluorobenzyl)-3-pyrrolidinone. This intermediate compound is then reacted with 3-oxo-3-(1-pyrrolidinyl)propylamine to form the final product, 1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine. The synthesis method has been optimized to yield a high purity and high yield of the final product.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-4-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been studied extensively for its potential applications in the field of medicine. This compound has been shown to have antipsychotic and antidepressant effects, making it a potential candidate for the treatment of mental disorders such as schizophrenia and depression. Additionally, this compound has been shown to have analgesic effects, making it a potential candidate for the treatment of pain.